Cas no 2171223-74-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid
• CAS No: 2171223-74-6
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5891145
• PubChem ID: 165540699
• Update Time: 2025-05-20

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid
• EN300-1509464
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
• 2171223-74-6

• Inchi： 1S/C27H25FN2O5/c1-15(2)24(25(31)29-23-12-11-16(26(32)33)13-22(23)28)30-27(34)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,15,21,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： VCNQMYPRFCBKKL-DEOSSOPVSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid

Comprehensive Overview of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid (CAS No. 2171223-74-6)

The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid, identified by its CAS No. 2171223-74-6, is a specialized fluorinated benzoic acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 3-fluorobenzoic acid moiety, makes it a valuable intermediate in the development of novel therapeutics and biochemical probes. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in drug discovery.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in bioconjugation techniques and the growing interest in targeted drug delivery systems. The inclusion of a fluorine atom in the benzoic acid ring enhances the compound's metabolic stability and bioavailability, making it a subject of interest in medicinal chemistry. This aligns with current trends in precision medicine, where researchers seek to optimize molecular structures for improved efficacy and reduced side effects.

The CAS No. 2171223-74-6 compound is particularly notable for its compatibility with automated peptide synthesizers, a feature highly valued in high-throughput screening (HTS) environments. Its Fmoc group ensures efficient deprotection under mild conditions, minimizing side reactions and preserving the integrity of sensitive peptide sequences. This property is critical for the synthesis of complex biomolecules, such as antibody-drug conjugates (ADCs) and therapeutic peptides, which are at the forefront of cancer research and infectious disease treatment.

From an SEO perspective, users often search for terms like "Fmoc-protected amino acid suppliers," "3-fluorobenzoic acid derivatives," and "peptide synthesis intermediates." These queries reflect the compound's relevance in both academic and industrial settings. Additionally, the rise of AI-driven drug discovery has increased interest in custom synthetic building blocks, further highlighting the importance of CAS No. 2171223-74-6 as a key reagent. Its versatility extends to chemical biology applications, where it is used to study protein-protein interactions and enzyme mechanisms.

Quality control and analytical characterization of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid are essential for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and structural integrity. These methods align with the Good Laboratory Practice (GLP) standards, which are critical for regulatory compliance in pharmaceutical development.

In summary, CAS No. 2171223-74-6 represents a critical tool in modern chemical synthesis and biomedical research. Its applications span from peptide engineering to the design of next-generation therapeutics, making it a focal point for scientists exploring structure-activity relationships (SAR) and molecular optimization. As the field of biopharmaceuticals continues to evolve, this compound will likely remain a staple in laboratories worldwide.